Cas no 112-06-1 (Heptyl acetate)

Heptyl acetate (CAS 112-06-1) is an ester compound with the molecular formula C9H18O2. It is characterized by a fruity, pear-like aroma, making it a valuable ingredient in flavor and fragrance formulations. The compound exhibits good solubility in organic solvents and moderate stability under standard conditions. Its clear, colorless liquid form and relatively low volatility contribute to its utility in controlled-release applications. Heptyl acetate is also used as a synthetic intermediate in organic synthesis due to its reactive acetate group. The product meets industry purity standards, typically ≥98%, ensuring consistent performance in both industrial and laboratory settings. Its balanced physicochemical properties make it suitable for specialized formulations requiring precise odor or taste profiles.
Heptyl acetate structure
Heptyl acetate structure
Product name:Heptyl acetate
CAS No:112-06-1
MF:C9H18O2
MW:158.238023281097
MDL:MFCD00027311
CID:35719
PubChem ID:87562413

Heptyl acetate Chemical and Physical Properties

Names and Identifiers

    • Heptyl acetate
    • HEPTYL ACETATE(AS)
    • n-Heptyl acetate
    • Acetic Acid Heptyl Ester
    • 1-heptyl acetate
    • heptanyl acetate
    • heptyl
    • FEMA 2547
    • acetatec-7
    • Heptylacetat
    • n-Heptylacetat
    • Iteptyl acetate
    • heptylethanoate
    • Acetate C-7
    • 1-heptylacetate
    • MDL: MFCD00027311
    • Inchi: 1S/C9H18O2/c1-3-4-5-6-7-8-11-9(2)10/h3-8H2,1-2H3
    • InChI Key: ZCZSIDMEHXZRLG-UHFFFAOYSA-N
    • SMILES: CCCCCCCOC(=O)C

Computed Properties

  • Exact Mass: 158.13100
  • Monoisotopic Mass: 158.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Colorless liquid. It has pleasant fragrant pear fruit fragrance.
  • Density: 0,87 g/cm3
  • Melting Point: -50°C(lit.)
  • Boiling Point: 192°C(lit.)
  • Flash Point: 154 °F
  • Refractive Index: n20/D 1.414
  • PSA: 26.30000
  • LogP: 2.51990
  • FEMA: 2547
  • Vapor Pressure: 12 mm Hg ( 73 °C)
  • Solubility: Soluble in ethanol and ether, insoluble in water.

Heptyl acetate Security Information

Heptyl acetate Customs Data

  • HS CODE:2915390090
  • Customs Data:

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Heptyl acetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB135484-25 g
Acetic acid n-heptyl ester, 99%; .
112-06-1 99%
25 g
€72.90 2023-07-20
abcr
AB135484-500 g
Acetic acid n-heptyl ester, 99%; .
112-06-1 99%
500 g
€137.00 2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H859267-25ml
Heptyl Acetate
112-06-1 ≥98%
25ml
¥217.00 2022-01-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A0904-500ML
Heptyl Acetate
112-06-1 >99.0%(GC)
500ml
¥330.00 2024-04-18
Cooke Chemical
A4832912-25ML
Heptyl Acetate
112-06-1 >99.0%(GC)
25ml
RMB 39.20 2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H859267-100ml
Heptyl Acetate
112-06-1 ≥98%
100ml
¥272.00 2022-01-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H157248-500ML
Heptyl acetate
112-06-1 >99.0%(GC)
500ml
¥332.90 2023-09-02
abcr
AB135484-100 g
Acetic acid n-heptyl ester, 99%; .
112-06-1 99%
100 g
€89.30 2023-07-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W254703-9KG-K
Heptyl acetate
112-06-1 ≥98%, FG
9KG
5529.47 2021-05-17
abcr
AB135484-25g
Acetic acid n-heptyl ester, 99%; .
112-06-1 99%
25g
€72.90 2025-02-19

Additional information on Heptyl acetate

Heptyl Acetate: A Comprehensive Overview

Heptyl Acetate (CAS No. 112-06-1) is a versatile organic compound that has garnered significant attention in various industrial and research domains. This compound, also known as ethyl heptanoate, is an ester formed from the reaction of acetic acid and heptanol. Its chemical structure, comprising a seven-carbon chain (heptyl group) and an acetate group, endows it with unique physical and chemical properties that make it suitable for a wide range of applications.

One of the most notable aspects of Heptyl Acetate is its role in the fragrance industry. It is widely used as a flavoring agent due to its pleasant, fruity aroma, which closely resembles that of apples or pears. This characteristic has made it a popular ingredient in perfumes, cosmetics, and food additives. Recent studies have explored the potential of Heptyl Acetate in enhancing the sensory profile of natural and artificial flavors, particularly in the development of eco-friendly personal care products.

From a chemical standpoint, Heptyl Acetate exhibits excellent solubility in organic solvents and moderate stability under standard conditions. Its ability to act as a solvent has led to its application in various industrial processes, including paint manufacturing and pharmaceutical formulations. Researchers have also investigated its potential as a green solvent alternative, given its biodegradability and low toxicity compared to traditional solvents.

The synthesis of Heptyl Acetate typically involves Fischer esterification or transesterification reactions. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods. For instance, the use of solid acid catalysts has been shown to significantly improve yield and reduce reaction time, making the process more sustainable.

In terms of safety and handling, Heptyl Acetate is generally considered non-hazardous under normal conditions. However, it is important to handle it with care due to its flammability and potential for irritation if inhaled or ingested in large quantities. Proper ventilation and personal protective equipment are recommended during its use.

Looking ahead, the demand for Heptyl Acetate is expected to grow due to its increasing application in specialty chemicals and bio-based products. Ongoing research focuses on optimizing its production processes and exploring new avenues for its utilization in emerging markets such as biodegradable plastics and renewable energy technologies.

In conclusion, Heptyl Acetate (CAS No. 112-06-1) stands out as a multifaceted compound with diverse applications across industries. Its unique properties, coupled with advancements in synthesis techniques, position it as a key player in both traditional and cutting-edge sectors. As research continues to uncover new potentials for this compound, its significance in the global market is likely to expand further.

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